N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide

• IUPAC Name: N-[(4-bromo-2-methylpyrazol-3-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C14H18BrN3O3S/c1-4-21-11-5-7-12(8-6-11)22(19,20)17(2)10-14-13(15)9-16-18(14)3/h5-9H,4,10H2,1-3H3
• InChI Key: GCBNOBKEVBAABP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(C)CC2=C(C=NN2C)Br
• Molecular Formula: C14H18BrN3O3S
• Molecular Weight: 388.28 g/mol

Description

N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound was first synthesized by Bayer Pharmaceuticals in the early 2000s and has since been the subject of numerous scientific studies.

Mechanism of Action

N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006 acts as a multi-kinase inhibitor, targeting several key signaling pathways involved in tumor growth and angiogenesis. This compound inhibits the activity of several proteins, including RAF kinase, VEGFR-2, and PDGFR-beta, which are all involved in cancer cell proliferation and angiogenesis.
Biochemical and Physiological Effects:
N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006 has been shown to have several biochemical and physiological effects, including the inhibition of tumor growth and angiogenesis, induction of apoptosis in cancer cells, and inhibition of metastasis. This compound has also been shown to have anti-inflammatory properties and may be useful in the treatment of other diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006 in lab experiments is its specificity for several key signaling pathways involved in tumor growth and angiogenesis. This compound can be used to study the effects of inhibiting these pathways on cancer cell proliferation and angiogenesis. However, one limitation of using N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006 in lab experiments is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006. One area of interest is the development of new formulations or delivery methods that could improve the efficacy and safety of this compound. Another area of interest is the identification of new targets for N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006, which could expand its potential therapeutic applications beyond cancer. Finally, further studies are needed to better understand the mechanisms of action of N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006 and its potential interactions with other drugs and therapies.

Scientific Research Applications

N-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-4-ethoxy-N-methylbenzenesulfonamide 43-9006 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. This compound has been shown to inhibit several key signaling pathways involved in tumor growth and angiogenesis, making it a promising candidate for cancer therapy.